Cas no 924833-25-0 (5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924833-25-0
• MF: C₁₉H₁₇N₇O
• MW: 359.384582281113
• CID: 5427466
• Update Time: 2025-07-17

5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[4-(5-methyltriazol-1-yl)phenyl]-1-phenyltriazole-4-carboxamide
• 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H17N7O/c1-13-12-20-23-25(13)17-10-8-15(9-11-17)21-19(27)18-14(2)26(24-22-18)16-6-4-3-5-7-16/h3-12H,1-2H3,(H,21,27)
• InChI Key： KRBVELWMWOPQQW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(N3C(C)=CN=N3)C=C2)=O)N=N1

Additional information on 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924833-25-0)

The compound 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924833-25-0) is a triazole-based derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out for its potential applications in kinase inhibition and antimicrobial activity. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

Recent studies highlight the growing importance of triazole scaffolds in medicinal chemistry. The 1,2,3-triazole moiety, present in this compound, is known for its stability and ability to form hydrogen bonds, making it a valuable building block for bioactive molecules. The presence of both phenyl and methyl substituents further enhances its lipophilicity, which is crucial for membrane permeability in drug design. This aligns with current trends in small-molecule drug development, where researchers prioritize compounds with balanced pharmacokinetic properties.

One of the most searched questions in scientific databases is: "What are the synthetic routes for 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide?" The synthesis typically involves click chemistry strategies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the triazole core. This method is favored for its high yield and selectivity, addressing the need for green chemistry practices in modern laboratories. Additionally, the compound's carboxamide group offers versatility for further derivatization, a feature highly sought after in combinatorial chemistry.

In the context of drug repurposing, this compound has shown promise in preliminary screenings for anti-inflammatory and anticancer targets. Its mechanism may involve modulation of NF-κB signaling, a pathway frequently investigated in immunotherapy research. Such findings resonate with the rising interest in precision medicine, where multi-targeted agents are preferred. Furthermore, computational studies using molecular docking suggest high affinity for protein kinases, positioning it as a candidate for kinase inhibitor development—a hot topic in oncology research.

From an industrial perspective, the scalability of 924833-25-0 is under scrutiny. Manufacturers are optimizing batch synthesis protocols to meet the demands of high-throughput screening (HTS) campaigns. The compound's stability under physiological conditions also makes it suitable for in vivo studies, a critical factor for advancing to preclinical trials. As the pharmaceutical industry shifts toward fragment-based drug design, this molecule’s modular structure offers a strategic advantage.

Environmental and regulatory considerations are equally important. The compound’s biodegradability and ecotoxicological profile are being evaluated to comply with REACH guidelines. This aligns with global efforts to promote sustainable chemistry, a frequently searched topic among environmental scientists. Its low mutagenic potential, as predicted by in silico tools, further supports its safety profile.

In summary, 5-methyl-N-4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide represents a compelling case study in modern chemical biology. Its dual utility in therapeutic and agrochemical applications, combined with synthetic accessibility, positions it as a molecule of enduring interest. Future research directions may explore its crystal engineering properties or its role in proteolysis-targeting chimeras (PROTACs), reflecting the dynamic nature of this field.